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Compound of Interest

Compound Name: Methyl 4-methoxycinnamate

Cat. No.: B1205502 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Methyl 4-methoxycinnamate is an organic compound widely recognized for its

application as a UV-B filter in sunscreens and other cosmetic products.[1][2][3] It is the methyl

ester of 4-methoxycinnamic acid and is valued for its ability to absorb ultraviolet radiation,

thereby protecting the skin from sun damage.[1][2] This document provides detailed protocols

for two common and reliable lab-scale synthetic methods: the Horner-Wadsworth-Emmons

reaction, known for its high stereoselectivity and yield, and the classic Fischer esterification, a

straightforward and cost-effective alternative.

Synthetic Protocols
Two primary methods for the laboratory-scale synthesis of methyl 4-methoxycinnamate are

presented below.

Method 1: Horner-Wadsworth-Emmons (HWE) Reaction
The Horner-Wadsworth-Emmons (HWE) reaction is a widely used method for preparing α,β-

unsaturated esters with high stereoselectivity, predominantly yielding the E-alkene.[4][5][6] This

reaction utilizes a phosphonate-stabilized carbanion which reacts with an aldehyde (in this

case, p-anisaldehyde) to form the desired alkene.[6] The water-soluble phosphate byproduct

simplifies purification compared to the traditional Wittig reaction.[5][6]
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Reactants Reagents

Product

p-Anisaldehyde

+

Trimethyl phosphonoacetate
Sodium Methoxide

in Methanol

Base

Methyl (E)-4-methoxycinnamate

60 min, RT

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants Catalyst

Product

4-Methoxycinnamic Acid

+

Methanol (excess) H₂SO₄ (conc.)

H⁺

Methyl 4-methoxycinnamate

Reflux, 5-7 h
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Reagent Preparation
(Anhydrous Conditions)

Reaction
(RT, 60 min)

Workup
(Precipitation with Water)

Isolation
(Vacuum Filtration)
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(Recrystallization from Ethanol)

Drying
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Melting Point
¹H NMR, ¹³C NMR, IR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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